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Drug Development Professionals
Disclaimer: This document synthesizes the currently available public information on 10-
Norparvulenone. Detailed quantitative data, including specific IC50 and CC50 values, full

spectroscopic data, and a comprehensive isolation protocol, are primarily found in the original

publication by Fukami et al. (2000), which is not widely accessible. This guide therefore

provides a comprehensive overview based on existing secondary sources and related

literature, with specific data gaps clearly indicated.

Introduction
10-Norparvulenone is a naturally occurring fungal metabolite that has garnered interest for its

potential antiviral properties. First isolated from the fungus Microsphaeropsis sp. FO-5050, this

compound belongs to the naphthalenone class of polyketides, a diverse group of secondary

metabolites known for a wide range of biological activities.[1][2] This technical guide provides a

detailed overview of 10-Norparvulenone, covering its chemical properties, biosynthesis,

biological activity with a focus on its anti-influenza virus effects, and relevant experimental

methodologies.

Chemical Properties and Structure
10-Norparvulenone is a polyketide with a naphthalenone core structure. Its chemical and

physical properties are summarized in the table below. The structure was elucidated through
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spectroscopic analysis, and its total synthesis has been successfully achieved.[3][4]

Table 1: Physicochemical Properties of 10-Norparvulenone

Property Value Reference

Chemical Formula C₁₂H₁₄O₅ [1]

Molecular Weight 238.24 g/mol [1]

CAS Number 618104-32-8 [1]

Appearance Data not available

Solubility Data not available

UV λmax Data not available

IR (KBr) νmax Data not available

¹H NMR Data not available

¹³C NMR Data not available

Mass Spectrometry Data not available

Biosynthesis
10-Norparvulenone, as a member of the naphthalenone family, is biosynthesized through the

polyketide pathway.[2] This pathway involves the sequential condensation of acetate units by a

polyketide synthase (PKS) enzyme to form a poly-β-keto chain. This chain then undergoes a

series of cyclization, aromatization, and tailoring reactions, such as hydroxylation and

methylation, to yield the final naphthalenone scaffold. The biosynthesis of fungal

naphthalenones is often linked to the production of dihydroxynaphthalene (DHN) melanin.[2]
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General Polyketide Biosynthesis Pathway for Naphthalenones
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Proposed Mechanism of Action of 10-Norparvulenone
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General Workflow for Isolation of Fungal Metabolites

Fungal_Culture

Extraction

e.g., Ethyl Acetate

Crude_Extract

Chromatography

e.g., Silica Gel

Fractions

Bioassay-guided_Fractionation

Active_Fractions

Purification

e.g., HPLC

Pure_Compound

10-Norparvulenone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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